1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene

• Molecular Formula: C11H7BrF2O2S
• Molecular Weight: 321.14 g/mol
• IUPAC Name: 1-bromo-4-(difluoromethylsulfonyl)naphthalene
• InChI: InChI=1S/C11H7BrF2O2S/c12-9-5-6-10(17(15,16)11(13)14)8-4-2-1-3-7(8)9/h1-6,11H
• InChI Key: XGYMZLGJYNKPSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)C(F)F

Description

1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene is a naphthalene derivative featuring a bromine atom at position 1, a difluoromethylsulfonyl group (-SO₂CF₂H) at position 4, and a fused aromatic ring system. This compound combines three critical structural elements:

• Bromine: Enhances electrophilic reactivity for cross-coupling reactions (e.g., Suzuki or Heck reactions) .
• Difluoromethylsulfonyl group: Introduces strong electron-withdrawing effects, influencing electronic properties and stability .
• Naphthalene core: Provides a rigid, planar structure for π-π stacking interactions, relevant in materials science and medicinal chemistry .

Preparation Methods

One common method is through the reaction of 1-bromo-4-naphthol with difluoromethylsulfonyl chloride in the presence of a base such as triethylamine . The reaction is usually carried out under anhydrous conditions and at low temperatures to prevent side reactions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles in the presence of a suitable catalyst.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents depend on the desired transformation.

Cross-Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, where the bromine atom is replaced by an aryl or vinyl group in the presence of a palladium catalyst and a boron reagent.

Common reagents used in these reactions include palladium catalysts, boron reagents, and bases such as triethylamine . The major products formed depend on the specific reaction conditions and the nature of the substituents introduced .

Scientific Research Applications

Applications in Organic Synthesis

1. Fluorination Reactions
The compound is utilized as a synthon in the synthesis of various fluorinated organic compounds. Its difluoromethyl group enhances the reactivity of nucleophiles in electrophilic substitution reactions, making it a valuable intermediate in the preparation of pharmaceuticals and agrochemicals .

2. Sulfonylation Reactions
1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene can participate in sulfonylation reactions, which are vital for introducing sulfonyl groups into organic molecules. Such reactions can be promoted using phosphine reagents under controlled conditions, allowing for the selective formation of sulfonylated products from alcohols .

Pharmaceutical Applications

1. Drug Development
Fluorinated compounds, including 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene, are increasingly important in drug discovery due to their enhanced bioactivity and metabolic stability. The incorporation of fluorine atoms often leads to improved pharmacokinetic properties, making these compounds candidates for further development in therapeutic applications .

2. Anti-inflammatory Agents
Recent studies have highlighted the potential of fluorinated naphthalene derivatives as anti-inflammatory agents. For instance, compounds derived from 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene have shown promising results in inhibiting inflammatory pathways, suggesting their utility in treating conditions like arthritis .

Agrochemical Applications

1. Fungicides
The compound has been identified as a precursor for synthesizing fungicides. The difluoromethyl sulfonyl moiety contributes to the biological activity of these agrochemicals, enhancing their effectiveness against various fungal pathogens .

2. Pesticides
In addition to fungicides, derivatives of 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene are explored for use in pesticide formulations. The unique properties imparted by the fluorinated groups improve the selectivity and potency of these compounds against target pests while minimizing environmental impact .

Case Studies

Study	Objective	Findings
Study on Fluorinated Compounds	Investigate the role of fluorine in drug efficacy	Fluorinated naphthalene derivatives exhibited enhanced anti-inflammatory activity compared to non-fluorinated analogs .
Synthesis of Sulfonylated Products	Develop efficient methods for sulfonylation	Utilized 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene to achieve high yields of sulfonylated alcohols under mild conditions .
Agrochemical Development	Assess the efficacy of new fungicides	Compounds derived from this naphthalene derivative showed significant antifungal activity against common agricultural pathogens .

Mechanism of Action

The mechanism of action of 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene involves its ability to participate in various chemical reactions. The bromine atom and the difluoromethylsulfonyl group are key functional groups that enable the compound to undergo substitution, oxidation, and reduction reactions . The molecular targets and pathways involved depend on the specific application and the nature of the reactions it undergoes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene with related compounds:

Compound Name	Substituents	Key Features	Applications/Reactivity
1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene	Br (C1), -SO₂CF₂H (C4)	High electronegativity from -SO₂CF₂H; potential for hydrogen bonding	Cross-coupling reactions, drug design
1-Bromo-4-fluoronaphthalene	Br (C1), F (C4)	Simpler halogenation; lacks sulfonyl group	Intermediate in organic synthesis
1-Bromo-4-(trifluoromethyl)naphthalene	Br (C1), -CF₃ (C4)	Strong electron-withdrawing -CF₃; higher lipophilicity	Materials science, agrochemicals
4-Fluoronaphthalene-1-sulfonyl chloride	F (C4), -SO₂Cl (C1)	Reactive sulfonyl chloride; used to prepare sulfonamides	Synthesis of sulfonamide derivatives
1-Bromo-4-(isopropylsulfonyl)naphthalene	Br (C1), -SO₂C₃H₇ (C4)	Bulky isopropyl group; steric hindrance alters reactivity	Medicinal chemistry intermediates
1-(4-Bromobenzene-1-sulfonyl)naphthalene	Br (C4 on biphenyl), -SO₂ (C1 on naphthalene)	Extended aromatic system; biphenyl-sulfonyl hybrid	OLEDs, electronic materials

Key Differentiators

• Electronic Effects : The -SO₂CF₂H group in the target compound offers intermediate electronegativity between -CF₃ (fully fluorinated) and -SO₂Cl (reactive but unstable). This balance enhances stability while maintaining reactivity for nucleophilic substitutions .
• Hydrogen Bonding : The difluoromethyl group (-CF₂H) can engage in weak hydrogen bonding, a property absent in analogs with -CF₃ or -SO₂Cl .
• Positional Isomerism : Unlike 1-Bromo-2-(dibromomethyl)naphthalene (), the target compound’s substituents are positioned para to each other, optimizing electronic conjugation and steric accessibility .

Biological Activity

1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene is a compound that has garnered attention due to its unique structural features, which include a bromine atom and a difluoromethyl sulfonyl group attached to a naphthalene ring. This article delves into the biological activity of this compound, highlighting its potential applications, mechanisms of action, and relevant research findings.

The molecular formula of 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene is C$_{11}$H$_7$BrF$_2$O$_2$S, with a molecular weight of approximately 321.14 g/mol. The compound's structure features two fused aromatic rings and a sulfonyl group, which can enhance its reactivity and interaction with biological targets.

The unique electronic properties imparted by the difluoromethyl group may enhance the compound's binding affinities to biological targets, potentially altering metabolic pathways. For instance, compounds similar to 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene have shown inhibitory effects on various enzymes and receptors, suggesting that further pharmacological studies could reveal specific mechanisms of action.

Case Studies

• In Vitro Studies : A study on structurally related compounds demonstrated significant anticancer effects through apoptosis induction in human cancer cell lines. For example, derivatives of naphthalene with similar substituents were found to inhibit cell proliferation by modulating signaling pathways associated with cancer cell survival .
• Oxidative Stress Response : Compounds targeting the Keap1-Nrf2 pathway have been shown to enhance cellular defense mechanisms against oxidative stress, indicating that 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene might possess similar protective qualities .
• Antibacterial Activity : Research into naphthoquinone derivatives revealed their potential as antibacterial agents through mechanisms involving oxidative stress and apoptosis in bacterial cells . This suggests that 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene might also exhibit antimicrobial properties.

Future Directions

Given the promising structural characteristics and preliminary findings regarding related compounds, further research is warranted to explore the specific biological activities of 1-Bromo-4-((difluoromethyl)sulfonyl)naphthalene. Potential areas for investigation include:

• Detailed Pharmacological Studies : Assessing the compound's efficacy against various cancer cell lines and its mechanism of action.
• Toxicology Assessments : Evaluating the safety profile of the compound in vivo.
• Synthesis of Derivatives : Exploring modifications to enhance biological activity or selectivity toward specific targets.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-bromo-4-((difluoromethyl)sulfonyl)naphthalene, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via sulfonation and halogenation of naphthalene derivatives. A common approach involves introducing the difluoromethylsulfonyl group using trifluoromethylsulfonyl (Tf) reagents under controlled electrophilic substitution conditions. For example, bromination at the 4-position is achieved using N-bromosuccinimide (NBS) in dichloromethane at 0–5°C . Yield optimization (≥85%) requires strict anhydrous conditions and catalytic Lewis acids (e.g., FeCl₃). Competing side reactions, such as over-bromination or sulfonyl group displacement, are mitigated by slow reagent addition and temperature control .

Q. How is this compound characterized spectroscopically, and what key spectral signatures distinguish it from analogs?

• Methodological Answer :

• ¹⁹F NMR : The difluoromethylsulfonyl group exhibits two distinct doublets (δ ~110–120 ppm, J = 250–270 Hz) due to geminal fluorine coupling .
• ¹H NMR : Aromatic protons adjacent to bromine and sulfonyl groups show deshielding (δ 8.2–8.8 ppm), with splitting patterns confirming substitution positions.
• HRMS : Molecular ion peaks align with calculated [M+H]⁺ (e.g., m/z 335.93 for C₁₁H₈BrF₂O₂S) .

Q. What safety and handling protocols are critical for toxicological studies?

• Methodological Answer : The compound’s bromine and sulfonyl groups pose inhalation and dermal hazards. Handling requires PPE (nitrile gloves, goggles) and fume hoods. Acute toxicity studies in rodents suggest LD₅₀ > 200 mg/kg (oral), but hepatic/renal effects are observed at subchronic doses (50 mg/kg/day for 14 days) . Waste disposal must follow halogenated organic compound protocols (e.g., incineration with scrubbers) .

Advanced Research Questions

Q. How does the difluoromethylsulfonyl group influence electronic properties and reactivity in cross-coupling reactions?

• Methodological Answer : The electron-withdrawing sulfonyl group reduces electron density at the naphthalene ring, enhancing oxidative addition in palladium-catalyzed couplings (e.g., Suzuki-Miyaura). Fluorine’s inductive effect stabilizes transition states, improving regioselectivity. Comparative studies with non-fluorinated analogs show 15–20% higher yields in aryl-aryl couplings using Pd(PPh₃)₄ and K₂CO₃ .

Q. What computational models predict the compound’s interactions with biological targets (e.g., enzymes)?

• Methodological Answer : Density functional theory (DFT) calculations (B3LYP/6-31G*) reveal the sulfonyl group’s strong hydrogen-bond acceptor capacity, while fluorine’s electronegativity enhances hydrophobic binding. Docking simulations with cytochrome P450 enzymes (CYP3A4) show a binding affinity (ΔG = −8.2 kcal/mol) driven by π-π stacking with aromatic residues .

Q. How can contradictory data in cross-coupling reaction outcomes be resolved?

• Methodological Answer : Discrepancies in yields or byproducts often arise from trace moisture or ligand degradation. Systematic analysis includes:

• Control experiments : Replicate reactions under inert (Ar) vs. ambient conditions.
• Ligand screening : Test bulky ligands (XPhos) to suppress β-hydride elimination.
• Kinetic studies : Monitor reaction progress via in situ IR to identify intermediate bottlenecks .